![molecular formula C9H10F3NO3S2 B2510719 1-(Thiophen-2-ylsulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine CAS No. 2034543-19-4](/img/structure/B2510719.png)
1-(Thiophen-2-ylsulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine
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Description
1-(Thiophen-2-ylsulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine is a useful research compound. Its molecular formula is C9H10F3NO3S2 and its molecular weight is 301.3. The purity is usually 95%.
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Scientific Research Applications
Anticancer Potential
- Thiourea-Azetidine Hybrids : A study by Parmar et al. (2021) focused on designing and synthesizing a series of thiourea compounds with an azetidine moiety, showing promising anticancer activity against various human cancer cell lines. These compounds, particularly 3-(4-Methoxy-3-(2-methoxypyridin-4-yl)phenyl)-N-(4-methoxyphenyl)azetidine-1-carbothioamide, exhibited significant potency against prostate, brain, skin, and kidney cancer cell lines, surpassing the efficacy of Doxorubicin in some cases. These compounds also demonstrated potential as VEGFR-2 inhibitors (Parmar et al., 2021).
Antimicrobial and Antifungal Activities
- Azetidinones Derivatives : Patel and Patel (2017) synthesized derivatives from chalcone, demonstrating antimicrobial activities against bacterial and fungal strains. This research highlights the potential of azetidine compounds in developing new classes of antimicrobial agents (Patel & Patel, 2017).
Drug Development and Molecular Docking
- CXCR2 Antagonist : A publication by Norman (2013) discusses crystalline forms of an azetidine compound, a CXCR2 chemokine receptor antagonist. This compound is useful in treating inflammatory diseases like chronic obstructive pulmonary disease (COPD) (Norman, 2013).
Antiviral Applications
- Trifluoromethyl Derivatives : Lin, Chai, and Prusoff (1976) studied 5-trifluoromethyl derivatives, demonstrating antiviral and antineoplastic potential. The research highlights the therapeutic index improvement by altering chemical structures (Lin et al., 1976).
Azetidine Synthesis and Derivatives
- Gram-Scale Synthesis : Ji, Wojtas, and Lopchuk (2018) focused on synthesizing protected 3-haloazetidines on a gram-scale. These compounds are important in medicinal chemistry for creating high-value azetidine derivatives, demonstrating the versatility of azetidine in drug development (Ji et al., 2018).
Properties
IUPAC Name |
1-thiophen-2-ylsulfonyl-3-(2,2,2-trifluoroethoxy)azetidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F3NO3S2/c10-9(11,12)6-16-7-4-13(5-7)18(14,15)8-2-1-3-17-8/h1-3,7H,4-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRHYSHLRGFVNAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)C2=CC=CS2)OCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F3NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.